Cas no 622-78-6 (Benzyl isothiocyanate)

• Product Name: Benzyl isothiocyanate
• CAS No: 622-78-6
• Molecular Formula: C₈H₇NS
• Molecular Weight: 149.2129
• MDL: MFCD00004819
• CID: 82781
• PubChem ID: 2346

Benzyl isothiocyanate Properties

Names and Identifiers

• Benzylisothiocyanate
• BENZYL ISOTHIOCYANATE(AS) PrintBack
• BITC
• Isothiocyanic Acid Benzyl Ester
• 1-(Isothiocyanatomethyl)benzene
• NSC 118976
• Phenylmethyl isothiocyanate
• Tromacaps
• Tromalyt
• Urogran
• benzyl isothiocyanate
• (Isothiocyanatomethyl)benzene
• Benzyl mustard oil
• Benzylsenfoel
• Isothiocyanic acid, benzyl ester
• Benzyl-isothiocyanate
• Benzene, (isothiocyanatomethyl)-
• isothiocyanatomethylbenzene
• Benzylsenfoel [German]
• AB 2 (VAN)
• alpha-isothiocyanatotoluene
• Isothiocyanotaomethylbenzene
• isothiocyanatomethyl-benzene
• Toluene, alpha-isothiocyanato-
• EIN

• MDL： MFCD00004819
• InChIKey： MDKCFLQDBWCQCV-UHFFFAOYSA-N
• Inchi： 1S/C8H7NS/c10-7-9-6-8-4-2-1-3-5-8/h1-5H,6H2
• SMILES： S=C=NC([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H]
• BRN： 386135

Computed Properties

• Exact Mass: 149.03000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 149.02992
• Heavy Atom Count: 10
• Complexity: 132
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 44.4

Experimental Properties

• LogP: 2.28940
• PSA: 44.45000
• Refractive Index: n20/D 1.601(lit.)
  n20/D 1.602-1.605
• Water Partition Coefficient: Hydrolyzes in water.
• Boiling Point: 242-243 °C(lit.)
• Melting Point: 41 °C
• Flash Point: Fahrenheit: >230 ° f
  Celsius: >110 ° c
  
• FEMA: 4428 | BENZYL ISOTHIOCYANATE
• Solubility: 0.1g/l
• Color/Form: Grayish yellow liquid.
• Solubility: Soluble in water.
• Sensitiveness: Moisture Sensitive
• Density: 1.125 g/mL at 25 °C(lit.)

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides
• Natural Products and Extracts Plant Extracts Plant based Erucaria microcarpa
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives